Cas no 1396768-01-6 (N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1396768-01-6
• MF: C₂₁H₁₉N₇O₂S
• MW: 433.486261606216
• CID: 849725
• Update Time: 2025-10-30

N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[4-[5-[(cyclopentylamino)carbonyl]-2H-tetrazol-2-yl]phenyl]-
• VU0539764-1
• N-(4-(5-(cyclopentylcarbamoyl)-2H-tetrazol-2-yl)phenyl)benzo[d]thiazole-2-carboxamide
• N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C21H19N7O2S/c29-19(22-13-5-1-2-6-13)18-25-27-28(26-18)15-11-9-14(10-12-15)23-20(30)21-24-16-7-3-4-8-17(16)31-21/h3-4,7-13H,1-2,5-6H2,(H,22,29)(H,23,30)
• InChI Key： OWOQXGDSKWAUDM-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2)N2N=NC(C(NC3CCCC3)=O)=N2)=O)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 654
• Topological Polar Surface Area: 143

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide

N-{4-[5-(Cyclopentylcarbamoyl)-2H-1,2,3,4-Tetrazol-2-yl]phenyl}-1,3-Benzothiazole-2-Carboxamide: A Comprehensive Overview

The compound N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide (CAS No: 1396768-01-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole moiety and a tetrazole ring system. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. The benzothiazole core is a well-known heterocyclic structure with applications in drug design due to its ability to interact with biological targets through various non-covalent interactions. The tetrazole ring system, on the other hand, is renowned for its stability and reactivity in medicinal chemistry.

One of the most promising aspects of this compound lies in its potential as a lead molecule for drug discovery. Tetrazoles are often employed as bioisosteres or functional groups that can enhance the pharmacokinetic properties of drugs. The cyclopentylcarbamoyl group attached to the tetrazole ring adds further complexity and may influence the molecule's solubility and permeability. Recent studies have highlighted the importance of such structural modifications in improving drug delivery systems and enhancing therapeutic efficacy.

The benzothiazole moiety in this compound is particularly interesting due to its ability to act as a scaffold for various functional groups. This feature makes it a valuable component in the design of inhibitors for enzyme targets or receptors involved in disease pathways. For instance, benzothiazoles have been explored as potential anti-inflammatory agents and anticancer drugs due to their ability to modulate key cellular processes.

In terms of applications, this compound has shown potential in the field of materials science as well. The tetrazole group can serve as a building block for constructing advanced materials with tailored electronic properties. Additionally, the presence of aromatic rings in the structure can contribute to photonic applications, making this compound a candidate for use in optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways and ecological impact of such compounds is crucial. Recent research has emphasized the need for green chemistry principles in synthetic processes to minimize environmental footprint. The synthesis of this compound could be optimized using eco-friendly catalysts or solvent systems to align with sustainability goals.

In conclusion, N-{4-[5-(cyclopentylcarbamoyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}-1,3-benzothiazole-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial development.